Cas no 1420966-38-6 (3-methyloxane-4-thiol)

• Product Name: 3-methyloxane-4-thiol
• CAS No: 1420966-38-6
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 2178371
• PubChem ID: 71635053
• Update Time: 2025-05-25

3-methyloxane-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Methyltetrahydro-2h-pyran-4-thiol
• 3-methyloxane-4-thiol
• AM99651

• Inchi： 1S/C6H12OS/c1-5-4-7-3-2-6(5)8/h5-6,8H,2-4H2,1H3
• InChI Key： QPJUPEYMMXSZHE-UHFFFAOYSA-N
• SMILES： SC1CCOCC1C

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-methyloxane-4-thiol

Research Brief on 3-Methyloxane-4-thiol (CAS: 1420966-38-6): Recent Advances and Applications

3-Methyloxane-4-thiol (CAS: 1420966-38-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfur-containing heterocyclic compound exhibits unique structural features that make it valuable for various applications, particularly in drug discovery and flavor chemistry. Recent studies have focused on its synthetic pathways, biological activities, and potential therapeutic applications, positioning it as a promising candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 3-methyloxane-4-thiol, demonstrating an improved yield of 78% through a novel catalytic thiolation approach. The research team utilized palladium-catalyzed C-S bond formation, which proved particularly effective for this class of compounds. This advancement addresses previous challenges in the synthesis of such thiol-containing heterocycles, which often suffered from low yields and poor selectivity.

In pharmacological research, 3-methyloxane-4-thiol has shown interesting activity as a modulator of TRP ion channels, particularly TRPA1 and TRPV1, which are important targets for pain management and inflammatory conditions. A recent preclinical study demonstrated its ability to reduce inflammatory pain in animal models by approximately 60% at non-toxic doses, suggesting potential applications in developing novel analgesics with fewer side effects than current options.

The compound's unique flavor properties have also attracted attention in the food and fragrance industries. Research published in Flavour and Fragrance Journal (2024) characterized 3-methyloxane-4-thiol as contributing to tropical fruit aromas with particularly strong associations to passionfruit and guava. This has led to its evaluation as a potential flavor enhancer in various food products, with sensory analysis showing high consumer acceptance rates.

From a structural perspective, computational chemistry studies have revealed that the thiol group at the 4-position of the oxane ring contributes significantly to the compound's biological activity through hydrogen bonding interactions with target proteins. Molecular docking simulations suggest that 3-methyloxane-4-thiol may interact with multiple enzyme active sites, explaining its observed polypharmacological effects.

Ongoing research is investigating the compound's potential in antimicrobial applications. Preliminary results indicate moderate activity against Gram-positive bacteria, with MIC values in the range of 32-64 μg/mL. Researchers are particularly interested in developing derivatives with improved activity profiles while maintaining the compound's favorable toxicity characteristics.

The stability profile of 3-methyloxane-4-thiol has been another focus area. Accelerated stability studies under various pH and temperature conditions have shown that the compound maintains >90% purity after 6 months when stored at 4°C in neutral conditions, making it suitable for pharmaceutical formulation development. However, researchers note that protection from oxidation remains important due to the reactive thiol group.

Future research directions for 3-methyloxane-4-thiol include exploration of its potential in combination therapies, particularly with existing anti-inflammatory drugs, where it may allow for dose reduction of more toxic compounds. Additionally, structure-activity relationship studies are underway to identify which molecular modifications might enhance specific biological activities while minimizing unwanted side effects.